1-(2-methoxyethyl)-3-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)urea

• IUPAC Name: 1-(2-methoxyethyl)-3-[(4-thiophen-2-yloxan-4-yl)methyl]urea
• InChI: InChI=1S/C14H22N2O3S/c1-18-9-6-15-13(17)16-11-14(4-7-19-8-5-14)12-3-2-10-20-12/h2-3,10H,4-9,11H2,1H3,(H2,15,16,17)
• InChI Key: LQZVOZUGDAXENF-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)NCC1(CCOCC1)C2=CC=CS2
• Molecular Formula: C14H22N2O3S
• Molecular Weight: 298.40 g/mol

Description

1-(2-methoxyethyl)-3-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)urea is a chemical compound that has been extensively studied for its potential use in scientific research applications. This compound is of particular interest due to its unique structure and potential for use in a variety of research fields.

Scientific Research Applications

Hydrogel Formation and Anion Tuning

Hydrogels are networks of polymer chains that can retain a large amount of water while maintaining structure due to physical or chemical cross-linking. The rheology, morphology, and gelation properties of low molecular weight hydrogelators can be significantly influenced by the anionic components present, suggesting potential for creating tunable materials for various applications, such as drug delivery systems or tissue engineering scaffolds (Lloyd & Steed, 2011).

Synthesis and Complex Formation with Metals

Research has shown that derivatives of urea compounds can engage in complexation reactions with metals, which could be leveraged in the development of new metal-organic frameworks (MOFs) or catalysts. This aspect of research points to the potential for creating novel materials with specific catalytic or adsorptive properties, which could be of interest in areas such as environmental remediation or selective chemical synthesis (Ohkanda et al., 1993).

Medicinal Chemistry Applications

The synthesis and biochemical evaluation of flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas, which exhibit antiacetylcholinesterase activity, highlight the potential for the development of new therapeutic agents. Such compounds could contribute to the treatment of diseases characterized by cholinergic dysfunction, such as Alzheimer's disease, demonstrating the therapeutic potential of urea derivatives in medicinal chemistry (Vidaluc et al., 1995).

Directed Lithiation and Substitution Reactions

The directed lithiation of N′-[2-(4-Methoxyphenyl)ethyl]-N,N-dimethylurea and related compounds, followed by reactions with various electrophiles, represents a valuable synthetic strategy for the functionalization of molecules. Such methodologies could be pivotal in the synthesis of complex organic molecules, offering pathways to a wide range of chemical entities for pharmaceuticals, agrochemicals, and materials science (Smith et al., 2013).